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For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Green 1, also known by its synonyms Malachite Green, Basic Green 4, Aniline Green,

China Green, and Victoria Green B, is a cationic triarylmethane dye. While traditionally utilized

in microbiology for procedures such as endospore staining and as a counterstain in histology,

its application extends to fluorescence microscopy of mammalian cells.[1][2] Its cationic nature

facilitates binding to negatively charged cellular components, including nucleic acids within the

nucleus and mitochondria. Recent findings have also highlighted its properties as a water-

soluble, near-infrared luminogen with aggregation-induced emission characteristics, making it

suitable for imaging the nucleus in living cells.[3]

This document provides a comprehensive guide for the use of Solvent Green 1 in staining

fixed cells for fluorescence microscopy. Adherence to the detailed protocols is crucial for

achieving optimal and reproducible results.

Data Presentation
The following table summarizes the key quantitative data for the application of Solvent Green
1 in fixed-cell staining.
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Property Value Reference

Synonyms

Malachite Green, Basic Green

4, Aniline Green, China Green,

Victoria Green B

Molecular Weight ~364.91 g/mol

Excitation Maximum ~614-628 nm

Emission Maximum ~680 nm

Recommended Fixative
4% Paraformaldehyde (PFA) in

PBS

Working Concentration 1-5 µM in PBS

Incubation Time
10-15 minutes at room

temperature

Solubility Water, Ethanol

Experimental Protocols
This section details the step-by-step methodology for staining formaldehyde-fixed cells with

Solvent Green 1.

Materials
Solvent Green 1 (Malachite Green) stock solution (1 mM in distilled water)

Phosphate-Buffered Saline (PBS), pH 7.4

4% Paraformaldehyde (PFA) in PBS

Cells cultured on coverslips or in imaging plates

Mounting medium

Fluorescence microscope with appropriate filter sets (e.g., for Cy5 or similar far-red dyes)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1581217?utm_src=pdf-body
https://www.benchchem.com/product/b1581217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Staining Fixed Cells
Cell Fixation:

Aspirate the cell culture medium.

Wash the cells once with PBS.

Fix the cells by adding 4% PFA in PBS and incubating for 15 minutes at room

temperature.

Wash the cells three times with PBS for 5 minutes each.

Staining:

Prepare a working solution of Solvent Green 1 by diluting the 1 mM stock solution to a

final concentration of 1-5 µM in PBS.

Incubate the fixed cells with the Solvent Green 1 working solution for 10-15 minutes at

room temperature, ensuring protection from light.

Washing:

Aspirate the staining solution.

Wash the cells three times with PBS for 5 minutes each, continuing to protect from light.

Mounting:

Mount the coverslips onto microscope slides using an appropriate mounting medium.

Imaging:

Image the stained cells using a fluorescence microscope.

Use an excitation wavelength of approximately 620 nm and collect the emission signal at

around 680 nm.[4]
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Visualizations
Experimental Workflow for Fixed Cell Staining
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Caption: Workflow for staining fixed cells with Solvent Green 1.
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Conceptual Staining Mechanism
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Caption: Binding of cationic Solvent Green 1 to anionic cell components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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